Cas no 1497432-53-7 ((3R)-3-hydroxycyclopent-1-ene-1-carbonitrile)

• Product Name: (3R)-3-hydroxycyclopent-1-ene-1-carbonitrile
• CAS No: 1497432-53-7
• MF: C₆H₇NO
• MW: 109.13
• CID: 5265389
• Update Time: 2026-03-09

(3R)-3-hydroxycyclopent-1-ene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• (3R)-3-Hydroxycyclopentene-1-carbonitrile
• (3R)-3-hydroxycyclopent-1-ene-1-carbonitrile

• Inchi： 1S/C6H7NO/c7-4-5-1-2-6(8)3-5/h3,6,8H,1-2H2/t6-/m1/s1
• InChI Key： IYOLIXRFRLZZCC-ZCFIWIBFSA-N
• SMILES： C1(C#N)CC[C@@H](O)C=1

Additional information on (3R)-3-hydroxycyclopent-1-ene-1-carbonitrile

Comprehensive Overview of (3R)-3-hydroxycyclopent-1-ene-1-carbonitrile (CAS No. 1497432-53-7): Properties, Applications, and Industry Insights

The compound (3R)-3-hydroxycyclopent-1-ene-1-carbonitrile (CAS No. 1497432-53-7) is a chiral cyclic nitrile derivative with significant potential in pharmaceutical and fine chemical synthesis. Its unique structure, featuring a hydroxyl group at the 3R position and a nitrile moiety on a cyclopentene ring, makes it a versatile intermediate for asymmetric synthesis. Recent studies highlight its role in constructing stereoselective drug candidates, particularly in oncology and metabolic disorder research, aligning with the growing demand for chiral building blocks in modern drug discovery.

In the context of green chemistry trends, 1497432-53-7 has garnered attention due to its compatibility with enzymatic resolution methods and metal-free catalysis. Researchers are actively exploring its use in biocatalytic transformations, addressing the pharmaceutical industry's push toward sustainable manufacturing. The compound's low molecular weight (153.18 g/mol) and moderate polarity also make it suitable for high-throughput screening platforms, a hot topic in AI-driven drug development workflows.

The nitrile functional group in (3R)-3-hydroxycyclopent-1-ene-1-carbonitrile enables diverse chemical modifications, including hydrolysis to carboxylic acids or reduction to primary amines. This reactivity profile answers frequent search queries about "nitrile-containing intermediates for API synthesis" and "chiral cyclopentene derivatives." Notably, its enantiomeric purity (>98% ee in commercial samples) meets stringent requirements for asymmetric hydrogenation processes, a technique widely discussed in catalysis forums.

From a supply chain perspective, the availability of 1497432-53-7 through specialized custom synthesis providers reflects its niche application status. Analytical data (HPLC purity >97%, water content <0.5%) confirms its utility in GMP-compliant production, a critical consideration for pharmaceutical partners. Stability studies indicate optimal storage at 2-8°C under inert atmosphere, addressing common end-user questions about compound shelf life.

Emerging publications suggest novel applications in flavor & fragrance chemistry, where the compound's cyclopentene backbone may contribute to musk-like odorants. This aligns with market trends toward sustainable aroma chemicals, a frequently searched topic in specialty chemicals databases. Patent analyses reveal its inclusion in pro-drug formulations, particularly for targeted drug delivery systems—another area of intense R&D focus.

For synthetic chemists, the stereocenter at C3 presents opportunities for diastereoselective functionalization, a technique often queried in organic chemistry Q&A platforms. Computational studies predict favorable ADMET properties for derivatives, making 1497432-53-7 relevant to medicinal chemistry discussions about scaffold hopping strategies. Recent conference presentations have highlighted its use in photo-redox catalysis, connecting to the broader theme of energy-efficient synthesis.

Quality control protocols for (3R)-3-hydroxycyclopent-1-ene-1-carbonitrile typically involve chiral HPLC and NMR spectroscopy, addressing laboratory professionals' searches for "chiral purity determination methods." The compound's logP value (predicted 0.82) suggests balanced lipophilicity, explaining its inclusion in fragment-based drug design libraries—a trending subject in computational chemistry circles.